2-chloro-N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]propanamide

• IUPAC Name: 2-chloro-N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]propanamide
• InChI: InChI=1S/C11H8Cl3N3OS/c1-5(12)9(18)15-11-17-16-10(19-11)7-3-2-6(13)4-8(7)14/h2-5H,1H3,(H,15,17,18)
• InChI Key: KGXKHPXWESOOMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=NN=C(S1)C2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C11H8Cl3N3OS
• Molecular Weight: 336.6 g/mol

Description

2-chloro-N-[5-(2,4-dichlorophenyl)-1,3,4-thiadiazol-2-yl]propanamide, also known as CP-47,497, is a synthetic cannabinoid that was developed in the 1990s. It is a potent agonist of the cannabinoid receptor CB1, which is found in the brain and other parts of the body. CP-47,497 has been used in scientific research to study the effects of cannabinoids on the body and to develop new treatments for various medical conditions.

Scientific Research Applications

Herbicidal Activity

Thiadiazole derivatives have been synthesized and evaluated for their herbicidal effectiveness. Studies have demonstrated that compounds like N-(5,7-Dimethoxy-2H-[1,2,4]thiadiazolo[2,3-a]pyrimidin-2-ylidene)-2-(2,4-dichlorophenoxy)propanamide exhibit significant herbicidal activity, highlighting the potential of thiadiazole compounds in agricultural applications (Liu et al., 2008).

Corrosion Inhibition

Thiazole and thiadiazole derivatives have been studied for their corrosion inhibition performances on iron. Quantum chemical parameters and molecular dynamics simulations have been used to predict their effectiveness, suggesting these compounds could serve as protective agents against metal corrosion (S. Kaya et al., 2016).

Antimicrobial Agents

The synthesis of formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole has been explored, producing compounds with moderate antimicrobial activity against pathogenic bacterial and fungal strains. This indicates the potential use of thiadiazole derivatives as antimicrobial agents (P. Sah et al., 2014).

Anticancer Activities

Novel thiadiazole and thiazole derivatives incorporating a thiazole moiety have been synthesized and evaluated as potent anticancer agents. Certain compounds demonstrated significant anticancer activity in vitro, suggesting their potential in cancer treatment (S. M. Gomha et al., 2017).

Antiviral Activity

Research on 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives has shown that some compounds possess antiviral activity against tobacco mosaic virus, indicating the therapeutic potential of thiadiazole derivatives in virology (Zhuo Chen et al., 2010).